Cas no 1823230-92-7 (Tert-butyl 3-(2-oxocyclobutyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(2-oxocyclobutyl)pyrrolidine-1-carboxylate
• CAS No: 1823230-92-7
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 4823174
• Update Time: 2025-05-22

Tert-butyl 3-(2-oxocyclobutyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 3-(2-OXOCYCLOBUTYL)PYRROLIDINE-1-CARBOXYLATE
• Tert-butyl 3-(2-oxocyclobutyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C13H21NO3/c1-13(2,3)17-12(16)14-7-6-9(8-14)10-4-5-11(10)15/h9-10H,4-8H2,1-3H3
• InChI Key： RFTZRNVUQKCZIO-UHFFFAOYSA-N
• SMILES： O=C1CCC1C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-butyl 3-(2-oxocyclobutyl)pyrrolidine-1-carboxylate

Tert-butyl 3-(2-oxocyclobutyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 3-(2-oxocyclobutyl)pyrrolidine-1-carboxylate, identified by the CAS number 1823230-92-7, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, polymer synthesis, and advanced materials research. Recent studies have highlighted its role in enhancing the efficiency of chemical reactions and its compatibility with modern synthetic methodologies.

The molecular structure of Tert-butyl 3-(2-oxocyclobutyl)pyrrolidine-1-carboxylate is characterized by a pyrrolidine ring substituted with a tert-butyl group and a 2-oxocyclobutane moiety. This combination of functional groups provides the compound with versatile reactivity, making it an attractive candidate for both academic and industrial applications. The presence of the tert-butyl group contributes to the molecule's stability, while the 2-oxocyclobutane ring introduces rigidity and potential for further functionalization.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its role as a building block in organic synthesis. Scientists have explored its ability to participate in various reaction mechanisms, including cycloadditions, nucleophilic substitutions, and ring-opening reactions. These studies have demonstrated that Tert-butyl 3-(2-oxocyclobutyl)pyrrolidine-1-carboxylate can serve as a versatile precursor for the construction of complex molecular architectures.

In terms of applications, this compound has shown promise in the development of advanced polymers and biomaterials. Its ability to undergo controlled polymerization under mild conditions makes it a valuable component in the creation of high-performance materials. Additionally, its compatibility with biological systems has led to investigations into its potential use in drug delivery systems and tissue engineering.

The CAS number 1823230-92-7 is a unique identifier assigned to this compound by the Chemical Abstracts Service, ensuring its accurate identification and traceability across scientific literature. This identifier is particularly useful for researchers seeking to reference or reproduce experiments involving this compound.

Recent advancements in computational chemistry have enabled detailed modeling of the molecular properties of Tert-butyl 3-(2-oxocyclobutyl)pyrrolidine-1-carboxylate. These studies have provided insights into its electronic structure, reactivity, and potential interactions with other molecules. Such computational approaches are increasingly being integrated with experimental techniques to accelerate the discovery and optimization of new materials.

In conclusion, Tert-butyl 3-(2-oxocyclobutyl)pyrrolidine-1-carboxylate represents a significant advancement in organic chemistry, offering a wide range of opportunities for innovation across multiple disciplines. Its unique structural features, coupled with recent research findings, position it as a key player in the development of next-generation materials and therapeutic agents.